Cas no 1932616-77-7 ([(2S,4S)-4-fluoro-1-methyl-pyrrolidin-2-yl]methanol)

• Product Name: [(2S,4S)-4-fluoro-1-methyl-pyrrolidin-2-yl]methanol
• CAS No: 1932616-77-7
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• MDL: MFCD22394360
• CID: 5096442
• PubChem ID: 60002610
• Update Time: 2026-03-02

[(2S,4S)-4-fluoro-1-methyl-pyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 4-fluoro-1-methyl-, (2S,4S)-
• ((2S,4S)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol
• (2S,4S)-N-methyl-4-fluoro-2-(hydroxymethyl)pyrrolidine
• [(2S,4S)-4-fluoro-1-methyl-pyrrolidin-2-yl]methanol
• CS-0159078
• D97026
• 1932616-77-7
• SCHEMBL85473
• [(2S,4S)-4-fluoro-1-methylpyrrolidin-2-yl]methanol
• MFCD22394360
• PS-19920

• MDL： MFCD22394360
• Inchi： 1S/C6H12FNO/c1-8-3-5(7)2-6(8)4-9/h5-6,9H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： PVVBFPXFGPDGGN-WDSKDSINSA-N
• SMILES： N1(C)C[C@@H](F)C[C@H]1CO

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on [(2S,4S)-4-fluoro-1-methyl-pyrrolidin-2-yl]methanol

Introduction to [(2S,4S)-4-fluoro-1-methyl-pyrrolidin-2-yl]methanol (CAS No. 1932616-77-7)

[(2S,4S-4-fluoro-1-methyl-pyrrolidin-2-yl)methanol] is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and functional properties. This compound, identified by the CAS number 1932616-77-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. The stereochemistry of the pyrrolidine ring, specifically the (2S,4S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The compound's molecular structure features a fluoro-substituted pyrrolidine core, which is a common motif in drug design due to its ability to modulate pharmacokinetic and pharmacodynamic properties. The presence of a hydroxymethyl group at the 2-position of the pyrrolidine ring further enhances its reactivity and potential for further derivatization. These structural features make [(2S,4S-4-fluoro-1-methyl-pyrrolidin-2-yl)methanol] a versatile intermediate in synthetic chemistry and a promising candidate for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of fluorinated pyrrolidines as pharmacophores in drug discovery. The fluorine atom introduces a degree of electronic and steric modulation, which can significantly influence the binding affinity and selectivity of drug candidates. For instance, studies have shown that fluorine substitution can enhance metabolic stability and improve oral bioavailability, making it an attractive feature in lead optimization.

The stereochemistry of the pyrrolidine ring is another critical factor that influences the biological activity of [(2S,4S-4-fluoro-1-methyl-pyrrolidin-2-yl)methanol]. The (2S,4S) configuration has been demonstrated to be crucial for achieving optimal biological activity in several classes of drugs. This stereochemical arrangement ensures proper alignment with biological targets, leading to enhanced efficacy and reduced side effects. The synthesis of such chiral compounds often requires sophisticated methodologies to ensure high enantiomeric purity.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of [(2S,4S-4-fluoro-1-methyl-pyrrolidin-2-yl)methanol]. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high yields and enantiomeric excesses. These methods are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

The potential applications of [(2S,4S-4-fluoro-1-methyl-pyrrolidin-2-yl)methanol] extend across various therapeutic areas. Its structural features make it a suitable candidate for developing drugs targeting central nervous system disorders, infectious diseases, and cancer. For example, fluorinated pyrrolidines have shown promise in the development of antiviral agents due to their ability to interact with viral enzymes and inhibit replication.

In conclusion, [(2S,4S-4-fluoro-1-methyl-pyrrolidin-2-yl)methanol (CAS No. 1932616-77-7)] is a structurally interesting compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional properties make it a valuable intermediate for drug discovery efforts. As synthetic methodologies continue to evolve, the accessibility of such chiral compounds will likely increase, paving the way for new therapeutic innovations.